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Compound of Interest

Compound Name: 3-Bromobutan-1-ol

Cat. No.: B8406235

Get Quote

CAS Number: 6089-12-9

This technical guide provides a comprehensive overview of 3-Bromobutan-1-ol, a
halogenated alcohol with potential applications in organic synthesis and drug discovery. Due to

the limited availability of detailed experimental data for 3-Bromobutan-1-ol in scientific

literature, this guide also draws upon information from closely related structural isomers to

provide a broader context for its potential properties and reactivity.

Physicochemical and Safety Data
A summary of key quantitative data for 3-Bromobutan-1-ol is presented below. This

information is crucial for its handling, characterization, and use in experimental settings.
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Property Value Source

CAS Number 6089-12-9 [1][2]

Molecular Formula C4H9BrO [3]

Molecular Weight 153.02 g/mol [1]

IUPAC Name 3-bromobutan-1-ol [1]

Synonyms
3-Bromo-1-butanol, 3-

bromobutanol
[2][3]

Physical Form Liquid [2]

Storage Temperature
2-8°C, sealed in dry, dark

place
[2]

Purity Typically ≥98% [2]

Safety Information:

3-Bromobutan-1-ol is classified as a flammable liquid and vapor. It is reported to cause skin

and serious eye irritation and may cause respiratory irritation.[1] Appropriate personal

protective equipment (PPE), including gloves and eye protection, should be used when

handling this compound.[4]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Bromobutan-1-ol are not extensively

documented in publicly available literature. However, a plausible synthetic route can be inferred

from general methods for the preparation of brominated alkanols. One common approach

involves the hydrobromination of a suitable precursor.

A generalized workflow for the synthesis of a brominated butanol from a corresponding butanol

is outlined below. This process typically involves the reaction of the alcohol with a source of

hydrobromic acid.
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General Synthesis of Brominated Butanols

Butanol Precursor
(e.g., Butan-1,3-diol)

Reaction Mixture
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Hydrobromic Acid (HBr)
or NaBr/H2SO4

Aqueous Workup
(Separation & Washing)

Purification
(Distillation)

3-Bromobutan-1-ol

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Bromobutan-1-ol.

Note on a Related Compound (1-Bromobutane):

The synthesis of the isomeric 1-bromobutane is well-documented and involves the reaction of

1-butanol with sodium bromide and sulfuric acid, which generates hydrobromic acid in situ.[5]

The reaction mixture is typically refluxed, followed by distillation, washing, and drying to isolate

the final product.[6][5] This general procedure could likely be adapted for the synthesis of 3-
Bromobutan-1-ol from an appropriate diol or unsaturated alcohol precursor.
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Applications in Research and Drug Development
While specific applications of 3-Bromobutan-1-ol in drug development are not widely reported,

its structure suggests its potential as a versatile building block in medicinal chemistry. The

presence of both a hydroxyl and a bromo functional group allows for a range of chemical

transformations.

Nucleophilic Substitution: The bromine atom can act as a leaving group in nucleophilic

substitution reactions, allowing for the introduction of various functional groups.

Esterification/Etherification: The hydroxyl group can be derivatized to form esters or ethers,

modifying the compound's physicochemical properties.

Logical Relationship in Synthetic Transformations:

The bifunctional nature of 3-Bromobutan-1-ol allows for sequential or selective reactions,

making it a useful intermediate in the synthesis of more complex molecules.

Potential Synthetic Utility of 3-Bromobutan-1-ol

3-Bromobutan-1-ol
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Caption: Potential reaction pathways for 3-Bromobutan-1-ol.

Biological Activity and Signaling Pathways
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There is currently a lack of specific data on the biological activity of 3-Bromobutan-1-ol and its

involvement in any signaling pathways. Research on the structurally related 4-bromo-1-butanol

has indicated interactions with enzymes like alcohol dehydrogenase and cytochrome P450,

suggesting that brominated butanols could potentially influence metabolic pathways.[7]

However, further investigation is required to determine if 3-Bromobutan-1-ol exhibits any

significant biological effects.

Conclusion
3-Bromobutan-1-ol is a chemical compound with potential as a synthetic intermediate. While

detailed experimental data for this specific molecule is limited, its structural features suggest a

range of possible chemical transformations that could be valuable for researchers and drug

development professionals. Further research is needed to fully elucidate its reactivity, synthetic

utility, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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